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Compound of Interest

Compound Name: 2-Methyl-2-thiazoline

Cat. No.: B147230

2-Methyl-2-thiazoline: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-2-thiazoline, a heterocyclic organic compound, is a valuable reagent in synthetic
organic chemistry. This guide provides an in-depth overview of its chemical and physical
properties, accompanied by standardized experimental methodologies and a visualization of its
application in chemical synthesis. Its primary utility lies in its role as a Meyers reagent for the
synthesis of aldehydes.[1][2]

CAS Number: 2346-00-1[1][2][3][4]

Physical and Chemical Properties

The physical and chemical properties of 2-Methyl-2-thiazoline are summarized in the table
below. It is typically a colorless to orange-yellow liquid.[1] It is soluble in alcohol and slightly
soluble in water.[5]
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Property Value Source(s)
Molecular Formula CaH7NS [1112][3]
Molecular Weight 101.17 g/mol [1][2][6]
Melting Point -101 °C [61[71[8]
Boiling Point 144-145 °C at 760 mmHg 516171181
Density 1.067 g/mL at 25 °C [71[81[9]
Flash Point 37.22 °C (99 °F) [519]

Refractive Index

1.520 (at 20 °C)

[7181el

pKa

5.26 + 0.10 (Predicted)

[1]

Vapor Pressure

6.25 mmHg at 25 °C
(Estimated)

[5]

Experimental Protocols

The following are generalized experimental protocols for determining the key physical

properties of a liquid organic compound like 2-Methyl-2-thiazoline. These are based on

standard laboratory techniques.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method is distillation.

o Apparatus: A round-bottom flask, a heating mantle, a distillation head with a thermometer, a

condenser, and a receiving flask.

e Procedure:

o A sample of 2-Methyl-2-thiazoline is placed in the round-bottom flask with a few boiling

chips.
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o The apparatus is assembled for simple distillation. The thermometer bulb should be
positioned just below the side arm of the distillation head.

o The sample is heated gently.

o The temperature is recorded when the liquid is boiling and a steady stream of distillate is
collected. This temperature is the boiling point. The atmospheric pressure should also be
recorded.

Determination of Density

Density is the mass per unit volume of a substance.
e Apparatus: A pycnometer (a flask with a specific, known volume) and an analytical balance.

e Procedure:

[¢]

The empty pycnometer is weighed.

o

The pycnometer is filled with the sample of 2-Methyl-2-thiazoline, ensuring no air bubbles
are present.

[¢]

The filled pycnometer is weighed.

[e]

The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer. The temperature at which the measurement is made should be recorded.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material.

e Apparatus: A refractometer (e.g., an Abbé refractometer).
e Procedure:
o A few drops of 2-Methyl-2-thiazoline are placed on the prism of the refractometer.

o The prism is closed, and the light source is adjusted.
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o The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered.

o The refractive index is read from the scale. The temperature of the measurement is critical
and is typically controlled by a water bath connected to the refractometer.

Application in Aldehyde Synthesis (Meyers
Synthesis)

2-Methyl-2-thiazoline is utilized in the Meyers synthesis for the preparation of aldehydes. The
process involves the lithiation of 2-methyl-2-thiazoline to form an acetaldehyde enolate
equivalent. This intermediate can then react with various electrophiles. The subsequent
hydrolysis of the resulting thiazoline derivative yields the desired aldehyde.[1][7]

1. Lithiation

2-Methyl-2-thiazoline
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2. Alkylation

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of aldehydes using 2-Methyl-2-thiazoline (Meyers
Synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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